Cas no 1256794-98-5 (Methyl 4-fluoro-3-methoxypicolinate)

• Product Name: Methyl 4-fluoro-3-methoxypicolinate
• CAS No: 1256794-98-5
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4906276
• Update Time: 2025-10-16

Methyl 4-fluoro-3-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-3-methoxypicolinate

• Inchi： 1S/C8H8FNO3/c1-12-7-5(9)3-4-10-6(7)8(11)13-2/h3-4H,1-2H3
• InChI Key： FQDYVCRNBGCRQI-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C(=O)OC)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-fluoro-3-methoxypicolinate

Methyl 4-fluoro-3-methoxypicolinate (CAS No. 1256794-98-5): A Comprehensive Overview in Modern Chemical Biology

Methyl 4-fluoro-3-methoxypicolinate, identified by its CAS number 1256794-98-5, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and molecular biology studies. The presence of both fluoro and methoxy substituents in its molecular framework imparts distinct chemical properties that make it a valuable candidate for various biochemical interactions.

The synthesis and characterization of Methyl 4-fluoro-3-methoxypicolinate involve meticulous attention to detail, ensuring that the final product adheres to stringent quality standards. The introduction of fluorine at the fourth position and methoxy at the third position of the picolinic acid backbone enhances its reactivity and stability, making it an attractive intermediate in organic synthesis. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its widespread use in research laboratories.

In the context of modern pharmaceutical research, Methyl 4-fluoro-3-methoxypicolinate has been explored for its potential role in developing novel therapeutic agents. Its structural features suggest that it may interact with biological targets in ways that could lead to the discovery of new drugs with improved efficacy and reduced side effects. For instance, studies have indicated that fluorinated compounds often exhibit enhanced metabolic stability and better bioavailability, which are critical factors in drug design.

One of the most compelling aspects of Methyl 4-fluoro-3-methoxypicolinate is its versatility as a building block for more complex molecules. Researchers have leveraged its reactivity to create derivatives with tailored properties for specific applications. For example, modifications at the fluoro and methoxy positions can alter the compound's electronic distribution, influencing its binding affinity to biological receptors. This flexibility has opened up new avenues for drug discovery, particularly in the development of targeted therapies for various diseases.

The role of fluorine atoms in medicinal chemistry is well-documented, with numerous examples demonstrating their impact on drug efficacy and pharmacokinetics. In the case of Methyl 4-fluoro-3-methoxypicolinate, the fluoro group contributes to its lipophilicity and metabolic resistance, which are desirable traits for a lead compound. Furthermore, the methoxy group can serve as a point of attachment for further functionalization, allowing chemists to design molecules with precise biological activity.

Recent research has also highlighted the importance of understanding the stereochemistry of fluorinated compounds. The three-dimensional arrangement of atoms can significantly affect how a molecule interacts with biological targets. In this regard, Methyl 4-fluoro-3-methoxypicolinate provides an excellent model for studying stereoelectronic effects. By examining its interactions with enzymes and receptors, scientists can gain insights into how structural modifications influence biological function.

The application of computational methods has further enhanced our understanding of Methyl 4-fluoro-3-methoxypicolinate. Molecular modeling techniques allow researchers to predict how this compound will behave in different environments, including within biological systems. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials. By integrating experimental data with computational insights, a more holistic view of the compound's potential can be achieved.

In conclusion, Methyl 4-fluoro-3-methoxypicolinate (CAS No. 1256794-98-5) stands out as a promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and analytical techniques, make it a valuable tool for developing new drugs and understanding biological processes at a molecular level. As research continues to uncover new applications for this compound, its significance is likely to grow even further.